Cas no 362606-11-9 (Isoquinoline-8-carbonitrile)
Isoquinoline-8-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline-8-carbonitrile
- 8-Cyanoisoquinoline
- 8-Isoquinolinecarbonitrile
- 8-Isoquinolinecarbonitrile(9CI)
- MFCD10699232
- DTXSID60475912
- FT-0769036
- 362606-11-9
- PZNNHPZBZRHNDO-UHFFFAOYSA-N
- AKOS006283022
- EN300-1275332
- SCHEMBL7015267
- PS-5255
- J-521599
- CS-0045007
- DB-069345
-
- MDL: MFCD10699232
- Inchi: 1S/C10H6N2/c11-6-9-3-1-2-8-4-5-12-7-10(8)9/h1-5,7H
- InChI Key: PZNNHPZBZRHNDO-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC=C(C#N)C=2C=1
Computed Properties
- Exact Mass: 154.05300
- Monoisotopic Mass: 154.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 341.5±15.0 ºC (760 Torr),
- Flash Point: 119.8±5.6 ºC,
- Solubility: Very slightly soluble (0.66 g/l) (25 º C),
- PSA: 36.68000
- LogP: 2.10648
Isoquinoline-8-carbonitrile Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline-8-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449001978-5g |
Isoquinoline-8-carbonitrile |
362606-11-9 | 95% | 5g |
$490.19 | 2023-09-02 | |
| abcr | AB444417-250 mg |
Isoquinoline-8-carbonitrile, min. 95%; . |
362606-11-9 | 250MG |
€116.20 | 2023-07-18 | ||
| abcr | AB444417-1 g |
Isoquinoline-8-carbonitrile, min. 95%; . |
362606-11-9 | 1g |
€202.60 | 2023-07-18 | ||
| abcr | AB444417-5 g |
Isoquinoline-8-carbonitrile, min. 95%; . |
362606-11-9 | 5g |
€534.80 | 2023-07-18 | ||
| Chemenu | CM111008-1g |
isoquinoline-8-carbonitrile |
362606-11-9 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM111008-5g |
isoquinoline-8-carbonitrile |
362606-11-9 | 95%+ | 5g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR48040-500mg |
Isoquinoline-8-carbonitrile |
362606-11-9 | 500mg |
£132.00 | 2024-05-23 | ||
| Apollo Scientific | OR48040-1g |
Isoquinoline-8-carbonitrile |
362606-11-9 | 1g |
£99.00 | 2025-02-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I35820-1g |
Isoquinoline-8-carbonitrile |
362606-11-9 | 95% | 1g |
¥1360.0 | 2023-09-07 | |
| Chemenu | CM111008-5g |
isoquinoline-8-carbonitrile |
362606-11-9 | 95% | 5g |
$604 | 2021-08-06 |
Isoquinoline-8-carbonitrile Suppliers
Isoquinoline-8-carbonitrile Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on Isoquinoline-8-carbonitrile
Introduction to Isoquinoline-8-carbonitrile (CAS No. 362606-11-9)
Isoquinoline-8-carbonitrile, with the chemical formula C₉H₅N₂ and CAS number 362606-11-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and structural versatility. The presence of a nitrile group at the 8-position of the isoquinoline core introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel therapeutic agents.
The structure of Isoquinoline-8-carbonitrile features a bicyclic system consisting of a benzene ring fused to a pyridine ring, with the nitrile substituent attached to the 8-position of the isoquinoline ring. This structural motif is not only chemically intriguing but also biologically relevant, as isoquinoline derivatives have been extensively studied for their potential applications in drug discovery. The nitrile group, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored pharmacological properties.
In recent years, there has been a surge in research focused on developing new pharmaceuticals with isoquinoline-based scaffolds. The biological activity of Isoquinoline-8-carbonitrile has been explored in various contexts, including its role as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its potential in modulating enzyme activity and interacting with biological targets, making it a promising candidate for further investigation.
One of the most compelling aspects of Isoquinoline-8-carbonitrile is its utility as a building block in medicinal chemistry. The nitrile group can be readily converted into other functional groups such as amides, carboxylic acids, and thiols through standard chemical transformations. This flexibility allows chemists to design and synthesize novel compounds with specific pharmacological profiles. For instance, researchers have utilized Isoquinoline-8-carbonitrile to develop inhibitors targeting various disease-related enzymes and receptors.
Recent advancements in computational chemistry and drug design have further enhanced the appeal of Isoquinoline-8-carbonitrile as a lead compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of this compound that exhibit potent binding affinity to target proteins involved in cancer, inflammation, and infectious diseases. These computational approaches have accelerated the discovery process by predicting promising candidates for experimental validation.
The synthesis of Isoquinoline-8-carbonitrile typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the nitrile group at the desired position. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities of this compound for research purposes.
In addition to its pharmaceutical applications, Isoquinoline-8-carbonitrile has shown promise in other areas such as materials science and agrochemicals. Its unique electronic properties make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Furthermore, derivatives of this compound have been investigated for their potential use as pesticides and herbicides due to their ability to interact with biological systems.
The future prospects of Isoquinoline-8-carbonitrile are bright, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As our knowledge of chemical biology grows, new opportunities will arise to harness the therapeutic potential of this versatile compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.
In conclusion, Isoquinoline-8-carbonitrile (CAS No. 362606-11-9) represents a fascinating molecule with significant implications in pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for chemists and biologists alike. As new discoveries continue to emerge, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.
362606-11-9 (Isoquinoline-8-carbonitrile) Related Products
- 2973-27-5(Quinoline-4-carbonitrile)
- 223671-92-9(Isoquinoline-7-carbonitrile)
- 3613-02-3(4-Methyl-1H-indole-6-carbonitrile)
- 106778-42-1(6-Cyanoisoquinoline)
- 3123-27-1(Benz[c]acridine-7-carbonitrile)
- 34846-65-6(Isoquinoline-4-carbonitrile)
- 5326-19-2(acridine-9-carbonitrile)
- 27655-41-0(isoquinoline-5-carbonitrile)
- 16136-52-0(1H-indole-4-carbonitrile)
- 100-48-1(4-Cyanopyridine)